Cas no 1537602-93-9 (2-carbamoyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-carbamoyl-1,3-thiazole-4-carboxylic acid
• CAS No: 1537602-93-9
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• CID: 5461927
• Update Time: 2025-05-25

2-carbamoyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Carbamoylthiazole-4-carboxylic acid
• 2-carbamoyl-1,3-thiazole-4-carboxylic acid
• Z1723583605

• Inchi： 1S/C5H4N2O3S/c6-3(8)4-7-2(1-11-4)5(9)10/h1H,(H2,6,8)(H,9,10)
• InChI Key： MVGSEXVAOYPIJC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 0
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-carbamoyl-1,3-thiazole-4-carboxylic acid

2-Carbamoyl-1,3-Thiazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1537602-93-9, commonly referred to as 2-carbamoyl-1,3-thiazole-4-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their versatility in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-carbamoyl-1,3-thiazole-4-carboxylic acid features a thiazole ring with a carbamoyl group at position 2 and a carboxylic acid group at position 4, making it a valuable molecule for further exploration.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 2-carbamoyl-1,3-thiazole-4-carboxylic acid exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a lead candidate for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, 2-carbamoyl-1,3-thiazole-4-carboxylic acid has shown potential in the field of materials science. A study in *Advanced Materials* revealed that this compound can serve as a building block for constructing advanced functional materials. Its ability to form stable coordination complexes with metal ions makes it a candidate for applications in catalysis and sensor technology.

The synthesis of 2-carbamoyl-1,3-thiazole-4-carboxylic acid involves a multi-step process that typically includes the formation of the thiazole ring followed by functionalization at specific positions. Researchers have optimized various synthetic routes to enhance yield and purity. For example, a method reported in *Organic Process Research & Development* utilized microwave-assisted synthesis to achieve high yields of the compound under mild conditions.

From an environmental perspective, the biodegradability and toxicity of 2-carbamoyl-1,3-thiazole-4-carboxylic acid have been assessed in recent toxicity studies. Results from *Environmental Science & Technology* indicated that the compound exhibits low acute toxicity and is readily biodegradable under aerobic conditions. These findings are crucial for its safe handling and application in industrial settings.

In conclusion, 2-carbamoyl-1,3-thiazole-4-carboxylic acid (CAS No. 1537602-93-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an attractive target for further research and development. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play a significant role in shaping future innovations in science and technology.